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The table below summarizes the primary findings from research on androstadienone (AND), highlighting its

sexually dimorphic effects.

Conflicting Evidence & Contextual

Domain Reported Effects .
Dependencies
Physiological In women, improves mood, reduces Effects are inconsistent; one study
& Mood feelings of tension and nervousness, and found mood improvement only when
increases focus and cortisol levels [1] [2] the experimenter was male [1] [4].
[3].
Sexual Some studies show a beneficial effect on Effects are highly dependent on
Response sexual desire and arousal in women [1] [4].  context (e.g., the presence of a male
attendant). Robust, direct evidence is
lacking [1] [4].
Cognition & Modulates attention towards emotional Some studies found no specific effect
Perception information [1] [2]. In women, can increase  on men's attractiveness judgments,
the perceived attractiveness of male faces and effects can be modulated by the
and promote attractiveness ratings of observer's own gender and anxiety
potential mates [1] [4]. levels [4].
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Conflicting Evidence & Contextual

Domain Reported Effects .
Dependencies
Neuroimaging Activates brain regions involved in social The interpretation of this neural
cognition (e.qg., preoptic area, activation is debated. It may not be
hypothalamus, fusiform cortex) in a sex- specific to pheromone signaling but
specific manner, with some patterns rather related to general odor

mirroring those in homosexual men [4] [2]. processing [4].

Key Experimental Protocols

To ensure reproducibility, here are the methodologies commonly used in key androstadienone studies:

e Compound Application: In many behavioral and physiological studies, a pharmacological dose of
androstadienone is applied to the skin between the upper lip and nose. The control is typically a
carrier substance, like clove oil, without the active compound [1] [3]. Participants are often unaware of
the true purpose of the study, told it is an investigation on "odors" [1].

¢ Mood and Physiology Measurement: Studies use standardized self-report questionnaires to assess
mood states (e.g., tension, nervousness) before and after exposure [3]. Physiological measures like
cortisol levels in saliva are also used to track stress responses [2].

¢ Neuroimaging: Functional Magnetic Resonance Imaging (fMRI) is employed to visualize brain
activity. Participants are exposed to androstadienone or a control odor while in the scanner, and
differences in brain activation are mapped [4].

Proposed Signaling Pathway in Humans

The mechanism of how androstadienone might work in humans is a central point of uncertainty, as adults
lack a functional vomeronasal organ (VNO), the primary pheromone detector in many animals [1]. The

following diagram illustrates the proposed pathway via the main olfactory system.
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Proposed Neurobiological Pathway for Androstadienone

Key Conclusions for Researchers

e Status is 'Putative’: The most consistent conclusion across recent literature is that androstadienone
should be considered a "putative" or suspected human pheromone. A 2024 review explicitly states
that more research is needed to confirm this classification [4].
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e Modulator, Not Releaser: If it is a pheromone, its role aligns with that of a "modulator
pheromone"—affecting mood and emotional state—rather than a "releaser pheromone” that triggers
an immediate, specific behavior [1].

¢ Methodological Challenges: The field is marked by methodological criticisms, including a lack of
standardized protocols, small sample sizes, and difficulty in fully eliminating cognitive biases in
participants [4] [5].

e Commercial Products Lack Evidence: The market is flooded with products claiming to contain
human pheromones to enhance attractiveness. The scientific community largely views these claims
with skepticism due to the absence of identified pheromonal compounds and robust empirical support

[5].

In summary, while androstadienone shows intriguing, sexually dimorphic effects on physiology and
cognition, the evidence is not yet conclusive. Its efficacy is highly context-dependent, and its mechanism of

action remains under investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. and their effect on women’s mood and sexuality - PMC Pheromones [pmc.ncbi.nim.nih.gov]
2. - Wikipedia Androstadienone [en.wikipedia.org]

3. sciencedirect.com/science/article/abs/pii/S0306453099000566 [sciencedirect.com]

4. sciencedirect.com/science/article/abs/pii/S0031938424002816 [sciencedirect.com]

5. in Humans (1.3.4) | IB DP Psychology HL | TutorChase Pheromones [tutorchase.com]

To cite this document: Smolecule. [Summary of Experimental Findings on Androstadienone].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b606906#androstadienone-comparative-pheromone-efficacy]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3987372/
https://www.sciencedirect.com/science/article/abs/pii/S0031938424002816
https://www.tutorchase.com/notes/ib/psychology/1-3-4-pheromones-in-humans
https://www.tutorchase.com/notes/ib/psychology/1-3-4-pheromones-in-humans
https://www.smolecule.com/products/s606906?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3987372/
https://en.wikipedia.org/wiki/Androstadienone
https://www.sciencedirect.com/science/article/abs/pii/S0306453099000566
https://www.sciencedirect.com/science/article/abs/pii/S0031938424002816
https://www.tutorchase.com/notes/ib/psychology/1-3-4-pheromones-in-humans
https://www.smolecule.com/products/b606906#androstadienone-comparative-pheromone-efficacy
https://www.smolecule.com/products/b606906#androstadienone-comparative-pheromone-efficacy
https://www.smolecule.com/products/b606906#androstadienone-comparative-pheromone-efficacy
https://www.smolecule.com/products/s606906?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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